Cas no 1000932-32-0 (4-Chloro-2-(1-methyl-1,4-dihydropyridin-4-ylidene)-3-oxobutanenitrile)

• Product Name: 4-Chloro-2-(1-methyl-1,4-dihydropyridin-4-ylidene)-3-oxobutanenitrile
• CAS No: 1000932-32-0
• MF: C₁₀H₉ClN₂O
• MW: 208.6443
• MDL: MFCD09863361
• CID: 5068884
• PubChem ID: 28818918
• Update Time: 2025-07-21

4-Chloro-2-(1-methyl-1,4-dihydropyridin-4-ylidene)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1-methyl-1,4-dihydropyridin-4-ylidene)-3-oxobutanenitrile
• 4-chloro-2-(1-methylpyridin-4-ylidene)-3-oxobutanenitrile
• 2-(1-Methyl-1,4-dihydropyridine-4-ylidene)-3-oxo-4-chlorobutanenitrile
• 4-Chloro-2-(1-methyl-1,4-dihydropyridin-4-ylidene)-3-oxobutanenitrile

• MDL： MFCD09863361
• Inchi： 1S/C10H9ClN2O/c1-13-4-2-8(3-5-13)9(7-12)10(14)6-11/h2-5H,6H2,1H3
• InChI Key： GDYOGYFCFARNPF-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C(/C(/C#N)=C1/C([H])=C([H])N(C([H])([H])[H])C([H])=C/1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 4-Chloro-2-(1-methyl-1,4-dihydropyridin-4-ylidene)-3-oxobutanenitrile

Introduction to 4-Chloro-2-(1-methyl-1,4-dihydropyridin-4-ylidene)-3-oxobutanenitrile (CAS No. 1000932-32-0)

4-Chloro-2-(1-methyl-1,4-dihydropyridin-4-ylidene)-3-oxobutanenitrile, identified by its CAS number 1000932-32-0, is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic compound features a unique structural framework that has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both chloro and nitrile functional groups, combined with a dihydropyridine core, makes it a versatile intermediate for various chemical transformations.

The compound's molecular structure, characterized by a 4-chloro substituent on the benzene ring and a 1-methyl-1,4-dihydropyridin-4-ylidene moiety, contributes to its reactivity and utility in synthetic pathways. The dihydropyridine ring is particularly noteworthy, as it is a well-known pharmacophore in medicinal chemistry, often employed in the design of cardiovascular drugs due to its ability to interact with calcium channels. The incorporation of a 3-oxobutanenitrile group further enhances its potential as a building block for more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The synthesis and characterization of 4-Chloro-2-(1-methyl-1,4-dihydropyridin-4-ylidene)-3-oxobutanenitrile have been the subject of several studies aimed at exploring its pharmacological properties. Researchers have been particularly interested in its ability to act as a precursor for bioactive molecules, with applications ranging from anti-inflammatory agents to potential treatments for neurological disorders.

The compound's reactivity makes it an attractive candidate for further functionalization. The chloro group, for instance, can be readily modified through nucleophilic substitution reactions, allowing chemists to introduce diverse substituents and tailor the molecule's properties for specific applications. Similarly, the nitrile group can undergo reduction or hydrolysis to yield carboxamide or amine derivatives, respectively. These transformations open up numerous possibilities for designing new chemical entities with tailored biological activities.

Recent advancements in computational chemistry have also facilitated the study of 4-Chloro-2-(1-methyl-1,4-dihydropyridin-4-ylidene)-3-oxobutanenitrile. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its potential pharmacological effects. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation in drug discovery programs.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. One common approach involves the condensation of a β-keto ester with an aldehyde derivative in the presence of a base catalyst, followed by chlorination and subsequent functionalization of the dihydropyridine ring. Optimization of reaction conditions is crucial to achieve high yields and purity, which are essential for downstream applications.

In conclusion, 4-Chloro-2-(1-methyl-1,4-dihydropyridin-4-ylidene)-3-oxobutanenitrile (CAS No. 1000932-32-0) represents a valuable asset in the chemical biologist's toolkit. Its unique structural features and reactivity make it an excellent candidate for further exploration in drug development and synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.